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Compound of Interest

Compound Name: Cloxyfonac

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on managing the spray drift of
Cloxyfonac, a synthetic auxin plant growth regulator. The information is tailored for research
and development applications, offering troubleshooting advice and frequently asked questions
to ensure experimental accuracy and environmental safety.

Frequently Asked Questions (FAQS)
Q1: What is Cloxyfonac and why is spray drift a concern?

Al: Cloxyfonac is a synthetic auxin used as a plant growth regulator to manage fruit set and
size in crops like tomatoes and aubergines.[1] As a potent hormonal substance, off-target drift
can cause unintended physiological effects on non-target plants, leading to experimental
inconsistencies and potential environmental impact. The active acid form of Cloxyfonac is
highly soluble in water and moderately volatile, which can increase the risk of spray drift.[2]

Q2: What are the primary factors influencing Cloxyfonac spray drift?
A2: The primary factors influencing spray drift include:

o Droplet Size: Smaller droplets are more susceptible to wind and evaporation. The goal is to
apply the largest droplets that still provide adequate coverage.
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o Weather Conditions: Wind speed and direction are critical. High temperatures and low
humidity can increase evaporation and drift potential.

o Application Equipment and Setup: Nozzle type, operating pressure, and boom height all
significantly impact drift.

o Formulation and Adjuvants: The formulation of the Cloxyfonac solution and the addition of
adjuvants can alter its physical properties, affecting droplet size and drift.

Q3: How can | minimize Cloxyfonac spray drift in my experiments?

A3: A multi-faceted approach is recommended:

Select Appropriate Nozzles: Use low-drift nozzles that produce a coarser droplet spectrum.

o Optimize Application Parameters: Lower the spray pressure and boom height. Keep the
sprayer speed low (e.g., less than 10 mph) to minimize turbulence.

o Monitor Weather Conditions: Avoid spraying in windy conditions (ideally between 3 and 10
mph) and when the wind is blowing towards sensitive areas. Do not spray during
temperature inversions.

» Utilize Drift-Reducing Adjuvants: Incorporate adjuvants designed to increase droplet size and
reduce the formation of fine, drift-prone droplets.

» Establish Buffer Zones: Create a no-spray buffer zone around the experimental plot to
protect adjacent sensitive plants.

Q4: What types of adjuvants are effective in reducing spray drift?

A4: Drift reduction agents (DRAS), or drift retardants, are adjuvants that increase the viscosity
of the spray solution, leading to larger droplet sizes. Common types include oil-based
emulsions and solutions containing polymers like polyacrylamide or guar. The choice of
adjuvant should be compatible with the Cloxyfonac formulation and the application equipment.

Troubleshooting Guide
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Issue

Potential Cause(s)

Troubleshooting Steps

Observed off-target effects on

adjacent plants.

- Spray drift due to wind. -
Small droplet size. -

Volatilization of Cloxyfonac.

- Confirm wind speed and
direction were within
acceptable limits during
application. - Review nozzle
type and pressure settings;
switch to a lower-drift nozzle if
necessary. - Consider using a
formulation with lower volatility
or applying during cooler parts
of the day.

Inconsistent results across the

experimental plot.

- Uneven spray distribution. -
Clogged or worn nozzles. -
Variable sprayer speed or

boom height.

- Check nozzles for blockages
and wear; replace as needed. -
Calibrate the sprayer to ensure
a uniform spray pattern and
application rate. - Maintain a
consistent speed and boom
height throughout the

application.

Poor efficacy of Cloxyfonac

application.

- Droplet size too large,
leading to poor coverage. -
Incompatible tank-mix partners

(e.g., adjuvants).

- While managing for drift,
ensure droplets are not so
coarse that they bounce off the
target foliage. A balance is
needed. - Conduct a jar test to
ensure compatibility of all tank-
mix components before

application.

lllustrative Data on Adjuvant Impact on Spray Drift

The following table provides an illustrative summary of the potential quantitative impact of

different adjuvant types on Cloxyfonac spray drift. Note: This data is representative and

intended for educational purposes, as specific quantitative data for Cloxyfonac was not

publicly available. Actual results may vary based on specific experimental conditions.
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Potential
. Active Typical Droplet Size Potential Drift
Adjuvant Type . . .
Ingredient(s) Concentration Increase Reduction (%)
(VMD¥)
) Paraffinic oll,
Oil Concentrate 1.0-2.0% viv 10 - 20% 20 - 40%
surfactant
Non-ionic Alcohol
0.25 - 0.5% v/v 5-15% 15 - 30%
Surfactant ethoxylate
Polymer-based Polyacrylamide,
0.1-0.5% viv 20 - 50% 40 - 70%
DRA guar gum
Organosilicone Trisiloxane
0.1-0.25% viv 5-10% 10 - 25%
Surfactant ethoxylate

*VMD: Volume Median Diameter

Experimental Protocols
Protocol: Field Evaluation of Cloxyfonac Spray Drift

This protocol outlines a methodology for conducting a field study to quantify the spray drift of a
Cloxyfonac solution.

1. Objective: To measure the downwind deposition of a Cloxyfonac spray solution under
specific application and environmental conditions.

2. Materials:

¢ Cloxyfonac formulation

o Selected adjuvant(s)

o Tracer substance (e.g., a fluorescent dye)

e Spray application equipment (e.g., backpack sprayer or research plot sprayer)

o Samplers (e.g., Mylar cards, water-sensitive paper)
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o Meteorological station to record wind speed and direction, temperature, and relative humidity
» Analytical instrumentation for quantifying the tracer (e.g., fluorometer or LC-MS/MS)
3. Methodology:

o Site Selection: Choose a test site with a uniform surface and a clear downwind area free of
obstructions.

o Sampler Placement: Arrange samplers on the ground at predetermined distances downwind
from the intended spray path (e.g., 1m, 2.5m, 5m, 10m, 20m).

o Spray Solution Preparation: Prepare the Cloxyfonac spray solution, including the selected
adjuvant and a known concentration of the tracer.

o Application:
o Record the meteorological conditions before, during, and after the application.

o Apply the spray solution along a single pass upwind of the sampler line, maintaining a
constant speed and boom height.

o Sample Collection: After the spray has settled, carefully collect the samplers and store them
in labeled, sealed containers, protected from light if using a fluorescent tracer.

e Analysis:
o Extract the tracer from the samplers using an appropriate solvent.
o Quantify the amount of tracer on each sampler using the designated analytical method.

o Data Interpretation: Calculate the amount of Cloxyfonac deposited at each downwind
distance based on the concentration of the tracer in the original spray solution.

Visualizations
Cloxyfonac Mode of Action: Auxin Signaling Pathway
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SCF-TIRU/AFB

Ubiquitin Ligase Complex

Click to download full resolution via product page

Caption: Cloxyfonac mimics natural auxin, leading to the degradation of repressor proteins
and gene activation.

Experimental Workflow: Spray Drift Field Study
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Start: Define Objectives

1. Site Selection & Setup

:

2. Prepare Cloxyfonac
+ Tracer Solution

l

3. Monitor Weather

4. Spray Application

5. Collect Downwind Samplers

l

6. Tracer Quantification
(e.g., LC-MS/MS)

l

7. Calculate Drift Deposition

End: Report Results

Click to download full resolution via product page

Caption: A systematic workflow for conducting a Cloxyfonac spray drift field study.
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Troubleshooting Logic for Off-Target Effects

Problem:
Off-Target Effects Observed

Solution:
Apply only in favorable
weather conditions.

Solution:
Select appropriate nozzle
and lower pressure.

Solution:
Incorporate a suitable
drift retardant.

Root Cause Identified

Click to download full resolution via product page
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Caption: A decision tree for troubleshooting the causes of off-target Cloxyfonac spray drift.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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